Cas no 332062-10-9 ((R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)-amino)-4,4-diphenylbutanoic acid)

• Product Name: (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)-amino)-4,4-diphenylbutanoic acid
• CAS No: 332062-10-9
• MF: C₃₁H₂₇NO₄
• MW: 477.5503885746
• MDL: MFCD02094567
• CID: 304064
• PubChem ID: 7010391
• Update Time: 2025-07-17

(R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)-amino)-4,4-diphenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4,4-diphenylbutanoic acid
• (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)-amino)-4,4-diphenylbutanoic acid
• Benzenebutanoic acid, b-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-g-phenyl-, (bR)-
• Fmoc-(R)-3-Amino-4,4-diphenyl-butyric acid
• FMOC-D-BETA-HOALA(4,4-DIPHENYL)-OH
• Fmoc-D-β-HoAla(4,4-Diphenyl)-OH
• FMOC-(R)-3-AMINO-4,4-DIPHENYLBUTANOIC ACID
• FMOC-D-DPH-(C*CH2)OH
• N-(9-FLUORENYLMETHOXYCARBONYL)-(R)-3-AMINO-4,4-DIPHENYL-BUTANOIC ACID
• RARECHEM AK PT F001
• AC-22111
• Fmoc-(R)-3-amino-4-(4-biphenyl)butanoicacid
• AKOS015892824
• (3R)-3-(9H-fluoren-9-ylmethoxycarbonylamino)-4,4-diphenylbutanoic acid
• PS-12351
• Fmoc-4-phenyl-D-beta-homophenylalanine
• D83179
• fmoc-(r)-3-amino-4,4-diphenylbutyric acid
• MFCD02094567
• Fmoc-(R)-3-amino-4-(4-biphenyl)butanoic acid
• 332062-10-9
• CS-0149794
• (3R)-3-{[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]AMINO}-4,4-DIPHENYLBUTANOIC ACID

• MDL： MFCD02094567
• Inchi： 1S/C31H27NO4/c33-29(34)19-28(30(21-11-3-1-4-12-21)22-13-5-2-6-14-22)32-31(35)36-20-27-25-17-9-7-15-23(25)24-16-8-10-18-26(24)27/h1-18,27-28,30H,19-20H2,(H,32,35)(H,33,34)/t28-/m1/s1
• InChI Key： GQRZIYGFRVKFSB-MUUNZHRXSA-N
• SMILES： O(C(N[C@H](CC(=O)O)C(C1C=CC=CC=1)C1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 477.19400
• Monoisotopic Mass: 477.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 10
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.244
• Boiling Point: 691.3°C at 760 mmHg
• Flash Point: 371.9°C
• Refractive Index: 1.635
• PSA: 89.62000
• LogP: 5.83070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)-amino)-4,4-diphenylbutanoic acid

Introduction to (R)-3-((((9H-Fluoren-9-yl)methoxy)carbonyl)-amino)-4,4-diphenylbutanoic Acid (CAS No. 332062-10-9)

(R-3-((((9H-Fluoren-9-yl)-methoxy)carbonyl-amino)-4,4-diphenylbutanoic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 332062-10-9, represents a class of molecules that are being extensively studied for their therapeutic applications.

The molecular structure of this compound is characterized by a chiral center, which is indicated by the (R) configuration. This stereochemical feature is crucial in pharmaceuticals, as the biological activity of many drugs can be highly dependent on their stereochemistry. The presence of a fluorenylmethoxy carbonyl group and an amino acid derivative moiety makes this compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in the development of novel molecules that can modulate biological pathways associated with various diseases. The structural framework of (R-3-((((9H-Fluoren-9-yl)-methoxy)carbonyl-amino)-4,4-diphenylbutanoic acid) suggests that it may have interactions with multiple biological targets, making it a versatile tool for research in medicinal chemistry.

The fluorenylmethoxy carbonyl group is a common feature in many bioactive molecules and has been shown to enhance the solubility and bioavailability of drugs. This moiety can also serve as a handle for further chemical modifications, allowing for the development of analogues with tailored properties. The amino acid derivative moiety in this compound adds another layer of complexity, potentially enabling interactions with enzymes or receptors involved in disease pathways.

Recent studies have highlighted the importance of chirality in drug design, emphasizing that enantiomers can exhibit vastly different biological activities. The (R) configuration of (R-3-((((9H-Fluoren-9-yl)-methoxy)carboxylic acid amide group (-NHCO-) is critical for its interaction with biological targets. Any change in this stereochemical configuration could significantly alter its pharmacological profile.

The 4,4-diphenylbutanoic acid moiety provides a hydrophobic anchor that can facilitate membrane interactions or binding to hydrophobic pockets on biological targets. This structural feature is particularly relevant in the design of drugs that need to cross cell membranes or interact with intracellular receptors. The presence of two phenyl groups enhances the hydrophobicity of the molecule, which can be advantageous for certain pharmacokinetic properties.

In the context of current research trends, there is a concerted effort to develop molecules that can modulate inflammation and immune responses. The structural features of (R-3-((((9H-fluoren-9-yl)methoxy)carboxylic acid amide group (-NHCO-) suggest that it may have potential anti-inflammatory properties by interacting with key enzymes or cytokines involved in inflammatory pathways. For instance, it could potentially inhibit the activity of cyclooxygenases (COX) or lipoxygenases (LOX), which are central to the production of pro-inflammatory mediators.

The fluorenylmethoxy group also has implications for drug delivery systems. Fluorene derivatives are known for their stability and ability to serve as probes in biochemical assays. This makes (R-3-((((9H-fluoren-9-yloxy)methoxy)carboxylic acid amide group (-NHCO-) a valuable tool for studying enzyme mechanisms and drug metabolism. Additionally, its fluorescence properties could be exploited for imaging applications, allowing researchers to track its distribution within cells or organisms.

The development of novel synthetic methodologies has also been instrumental in advancing the study of this compound. Recent advances in asymmetric synthesis have enabled the efficient preparation of enantiomerically pure forms of complex molecules like (R-3-((((9H-fluoren-9-yloxy)methoxy)carboxylic acid amide group (-NHCO-. These techniques have opened up new possibilities for exploring the pharmacological potential of chiral molecules without resorting to costly and time-consuming resolution processes.

In conclusion, (R-3-((((9H-fluoren-9-yloxy)methoxy)carboxylic acid amide group (-NHCO-) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further investigation into various therapeutic areas. As our understanding of biological pathways continues to expand, compounds like this one will play an increasingly important role in drug discovery and development.